Cas no 1355916-85-6 (N-[cyano(2-methoxyphenyl)methyl]-2-methyl-5-nitrobenzamide)

• Product Name: N-[cyano(2-methoxyphenyl)methyl]-2-methyl-5-nitrobenzamide
• CAS No: 1355916-85-6
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5933493
• PubChem ID: 56785350
• Update Time: 2024-01-14

N-[cyano(2-methoxyphenyl)methyl]-2-methyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Z1167715879
• EN300-26686113
• N-[cyano-(2-methoxyphenyl)methyl]-2-methyl-5-nitrobenzamide
• AKOS033126238
• N-[cyano(2-methoxyphenyl)methyl]-2-methyl-5-nitrobenzamide
• 1355916-85-6

• Inchi： 1S/C17H15N3O4/c1-11-7-8-12(20(22)23)9-14(11)17(21)19-15(10-18)13-5-3-4-6-16(13)24-2/h3-9,15H,1-2H3,(H,19,21)
• InChI Key： KXJLQJCLQPBORZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C#N)NC(C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides